6-(2-Chlorobenzyl)-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C16H11ClN4S
• Molecular Weight: 326.8 g/mol
• IUPAC Name: 6-[(2-chlorophenyl)methyl]-3-phenyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C16H11ClN4S/c17-13-9-5-4-8-12(13)10-14-20-21-15(18-19-16(21)22-14)11-6-2-1-3-7-11/h1-9H,10H2
• InChI Key: CHGRUMCYWACPRM-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=NN=C3N2N=C(S3)CC4=CC=CC=C4Cl

Description

6-(2-Chlorobenzyl)-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It belongs to the class of triazolo-thiadiazole derivatives, which have been extensively studied for their diverse biological activities.

Mechanism of Action

The mechanism of action of 6-(2-Chlorobenzyl)-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it is believed to exert its biological activity by interacting with specific targets in the cells, leading to the disruption of essential cellular processes.
Biochemical and Physiological Effects:
Studies have shown that the compound can induce apoptosis, a process of programmed cell death, in cancer cells. Additionally, it has been found to inhibit the activity of enzymes involved in the biosynthesis of important cellular components such as DNA and proteins.

Advantages and Limitations for Lab Experiments

The compound has several advantages for laboratory experiments, including its high yield of synthesis, stability, and ease of handling. However, it also has limitations, such as its low solubility in water, which can affect its bioavailability and limit its use in certain applications.

Future Directions

There are several possible future directions for research on 6-(2-Chlorobenzyl)-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. These include:
1. Investigation of its potential as a therapeutic agent for the treatment of bacterial and fungal infections.
2. Further studies on its mechanism of action and identification of its molecular targets.
3. Exploration of its potential as an anticancer agent in vivo and in clinical trials.
4. Development of new derivatives with improved pharmacological properties.
5. Investigation of its potential for use in other fields such as agriculture and environmental science.
In conclusion, this compound is a promising compound with potential applications in various fields. Further research is needed to fully understand its mechanism of action and explore its potential for use in different applications.

Synthesis Methods

The synthesis of 6-(2-Chlorobenzyl)-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 2-(2-chlorobenzylidene)hydrazinecarbothioamide with phenyl isothiocyanate in the presence of a base such as triethylamine. The product is obtained as a yellow solid with a high yield.

Scientific Research Applications

The compound has been studied for its potential applications in the field of medicinal chemistry. It has been found to possess significant antimicrobial activity against various strains of bacteria and fungi. Additionally, it has shown promising results in inhibiting the growth of cancer cells in vitro.